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Compound of Interest

Compound Name: 2-Chloro-5-phenoxyaniline
Cat. No.: B8346846
Get Quote
\ J

Executive Summary

2-Chloro-5-phenoxyaniline is a specialized aromatic building block used primarily in the
synthesis of small-molecule inhibitors targeting epigenetic regulators (specifically BET
bromodomains) and kinase signaling pathways. Its structural value lies in its dual functionality:
the 2-chloro group provides steric control (forcing non-planar conformations) and electronic
deactivation, while the 5-phenoxy moiety serves as a lipophilic anchor, capable of penetrating
deep hydrophobic pockets (e.g., the WPF shelf in bromodomains).
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Compound Property Data

CAS Number 74865-98-8
Molecular Formula C12H10CINO
Molecular Weight 219.67 g/mol

Primary aniline (nucleophile), Aryl chloride
Key Functionality (coupling partner), Phenoxy ether (hydrophobic
tail)

_ o Intermediate for BET Bromodomain Inhibitors
Primary Application
(e.g., cancer therapy)

Synthetic Utility & Manufacturing

The synthesis of 2-Chloro-5-phenoxyaniline is non-trivial due to the need to install the
phenoxy ether without affecting the oxidation state of the amine or the integrity of the chlorine
atom.

Primary Synthesis Route: Copper-Catalyzed Ulilmann
Coupling

The most robust laboratory-scale method involves the O-arylation of 3-amino-4-chlorophenol
with iodobenzene. This route avoids the harsh reduction steps required by nitro-precursor
methods and preserves the sensitive chloro-substituent.

Reaction Logic:

o Ligand (Picolinic Acid): Stabilizes the Cu(l) species, allowing the coupling to proceed at lower
temperatures (80-100°C) compared to traditional Ullmann conditions (>150°C), preventing
dechlorination.

¢ Base (K3P0Oa4): Mild enough to deprotonate the phenol (pKa ~10) without interfering with the
aniline.

Step-by-Step Experimental Protocol
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Based on Patent AU 2014348191 B2 methodologies.

e Preparation: Heat gun-dry a 100-mL round-bottom flask and equip with a magnetic stir bar
and argon inlet.

o Charging: Add the following solids:

[¢]

3-Amino-4-chlorophenol: 2.0 g (13.93 mmol)[1]

o

Potassium phosphate (KsPOa4): 5.91 g (27.9 mmol)[1]

[e]

Copper(l) iodide (Cul): 0.133 g (0.697 mmol) [5 mol%)]

o

Picolinic acid: 0.171 g (1.393 mmol) [10 mol%]

e Solvent Addition: Add Dimethylsulfoxide (DMSO) (28 mL) and lodobenzene (3.41 g, 16.72
mmol).

o Reaction: Purge with argon, seal, and heat to 90°C for 18—24 hours. Monitor by LC-MS for
the consumption of the phenol.

o Workup:
o Cool to room temperature.[2][3]
o Dilute with water (100 mL) and extract with Ethyl Acetate (3 x 50 mL).
o Wash combined organics with brine, dry over Na=SOa4, and concentrate.[4]

« Purification: Flash chromatography (Hexanes/Ethyl Acetate gradient).

Visualization of Synthesis Pathway
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Mechanism Note

Picolinic acid ligand prevents
oxidative dechlorination of the ring.

3-Amino-4-chlorophenol
(Core Scaffold)

Cul (cat), Picolinic Acid Ulimann O-Arylation [ 2-Chloro-5-phenoxyaniline
K3PO4, DMSO, 90°C (Target)

lodobenzene
(Aryl Donor)

Click to download full resolution via product page

Caption: Cu-catalyzed Ullmann coupling utilizing picolinic acid to selectively arylate the phenol
position.[2]

Medicinal Chemistry Applications
BET Bromodomain Inhibition

The primary high-value application of 2-Chloro-5-phenoxyaniline is as a pharmacophore
fragment in BET (Bromodomain and Extra-Terminal) inhibitors. These drugs target proteins like
BRD4, which regulate the expression of oncogenes such as c-Myc.

» Structural Role: The aniline nitrogen serves as a linker attachment point (typically forming a
urea or amide).

e Pharmacophore Mapping:

o The 5-Phenoxy Group: Extends into the "WPF shelf" (a hydrophobic region defined by
Trp-Pro-Phe residues) of the bromodomain binding pocket. This interaction is critical for
high-affinity binding and selectivity over other bromodomains.

o The 2-Chloro Group: Induces a torsion angle between the aniline ring and the attached
linker. This "twist" pre-organizes the molecule into a bioactive conformation, reducing the
entropy penalty upon binding.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8346846/docs?utm_src=pdf-body-img#technical-guide-medicinal-chemistry-applications-of-2-chloro-5-phenoxyaniline
https://eureka.patsnap.com/patent-CN107698453A
https://www.benchchem.com/product/b8346846/docs?utm_src=pdf-body#technical-guide-medicinal-chemistry-applications-of-2-chloro-5-phenoxyaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8346846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Kinase Inhibitors (Type II)

The 2-chloro-5-phenoxy scaffold is bioisosteric to the diaryl ether moieties found in Type Il
kinase inhibitors (e.g., Sorafenib derivatives).

e Mechanism: The phenoxy group occupies the hydrophobic "back pocket" adjacent to the ATP
binding site (the DFG-out conformation).

o Electronic Effect: The electron-withdrawing chlorine atom at the ortho-position lowers the
pKa of the aniline nitrogen, modulating the hydrogen bond donor capability if converted to a
urea.

Visualization of Pharmacophore Interactions
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Caption: Pharmacophore mapping of the molecule within the binding pocket of BET
bromodomain proteins.

Critical Quality Attributes (CQA) for Drug
Development
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When using 2-Chloro-5-phenoxyaniline as a GMP intermediate, the following impurities must
be controlled:

Impurity Origin Control Strategy
) ) ) Monitor via HPLC (Polarity

3-Amino-4-chlorophenol Unreacted starting material _ _
difference allows separation).
Avoid high temperatures

Dechlorinated Analog Side reaction (Pd/Cu catalysis)  (>110°C); use mild ligands like
picolinic acid.
Use excess base carefully; the
aniline is less nucleophilic than

Bis-arylated Amine Over-reaction (N-arylation) the phenoxide, but N-arylation
can occur if the phenol is
consumed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloro-5-phenoxyaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8346846/docs#technical-guide-medicinal-chemistry-
applications-of-2-chloro-5-phenoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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